Cas no 89210-89-9 (Phenol, 4-(2-bromoethoxy)-, acetate)

• Product Name: Phenol, 4-(2-bromoethoxy)-, acetate
• CAS No: 89210-89-9
• MF: C₁₀H₁₃BrO₄
• MW: 277.111822843552
• CID: 608659
• PubChem ID: 71322745
• Update Time: 2025-04-19

Phenol, 4-(2-bromoethoxy)-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-bromoethoxy)-, acetate
• acetic acid,4-(2-bromoethoxy)phenol
• 89210-89-9
• Acetic acid--4-(2-bromoethoxy)phenol (1/1)
• DTXSID60752396

• Inchi： 1S/C8H9BrO2.C2H4O2/c9-5-6-11-8-3-1-7(10)2-4-8;1-2(3)4/h1-4,10H,5-6H2;1H3,(H,3,4)
• InChI Key： PGUCLAHKRDTGDM-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC(=CC=1)O.OC(C)=O

Computed Properties

• Exact Mass: 275.99972g/mol
• Monoisotopic Mass: 275.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų